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Compound of Interest

(S)-tert-butyl 2-methylpyrrolidine-

Compound Name:
1-carboxylate

Cat. No.: B139060

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the handling, storage, and key
applications of (S)-tert-butyl 2-methylpyrrolidine-1-carboxylate. This chiral building block is
a valuable intermediate in the synthesis of various pharmaceutical compounds. The following
sections outline its chemical and physical properties, safe handling procedures, and a detailed
protocol for a common synthetic transformation.

Chemical and Physical Properties

(S)-tert-butyl 2-methylpyrrolidine-1-carboxylate, with CAS number 137496-71-0, is a Boc-
protected chiral amine.[1][2] The following table summarizes its key physical and chemical
properties.
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Property Value Source

CAS Number 137496-71-0 [1][2]

Molecular Formula C10H19NO2 [3]

Molecular Weight 185.26 g/mol [3]
Not explicitly stated, likely a

Appearance o ) ] -
liquid or low-melting solid

Density 0.962 g/mL at 25°C [1][3]

N ) 233.962 °C at 760 mmHg

Boiling Point ) [3][4]
(Predicted)

Flash Point 82°C [3]

Refractive Index n20/D 1.444 [3]

Solubility

Soluble in many common
organic solvents such as
dichloromethane, ethyl

acetate, and methanol.

Inferred from general chemical

properties

Storage Temperature

2-8°C

[3]

Handling and Storage

Proper handling and storage of (S)-tert-butyl 2-methylpyrrolidine-1-carboxylate are crucial

for maintaining its integrity and ensuring laboratory safety.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Handling Procedures:
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Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Storage Conditions:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.[3]

Recommended storage temperature is between 2-8°C.[3]

Protect from moisture.

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.
 In case of skin contact: Immediately wash off with soap and plenty of water.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Application: Boc Deprotection Protocol

The tert-butoxycarbonyl (Boc) protecting group on the pyrrolidine nitrogen can be readily
removed under acidic conditions to yield the free secondary amine, (S)-2-methylpyrrolidine.
This deprotected compound is a key intermediate for further synthetic modifications. The
following protocol is adapted from a procedure for a similar substrate.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://chembk.com/en/chem/137496-71-0
https://chembk.com/en/chem/137496-71-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Reaction Scheme:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reactant

(S)-tert-butyl 2-methylpyrrolidine-1-carboxylate
|

I—>

Reagents (S)-2-methylpyrrolidine CO2 + Isobutylene

Products

TFA, DCM
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G)issolve (S)-tert-butyl 2-methylpyrrolidine-1-carboxylate in DCI\D

Cool to 0°C

[Add Trifluoroacetic Acid (TFAD
(Stir at Room Temperature (1-4ha
@onitor Reaction (TLC/LC-MSD

}eaction Complete

Goncentrate in vacuo)
uneous Work-up (NaHCO3, BrineD
Gry (Na2sS04/MgS04) & FiIteD

Gurify (DistiIIation/ChromatographyD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for (S)-tert-butyl 2-
methylpyrrolidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139060#handling-and-storage-of-s-tert-butyl-2-
methylpyrrolidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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